Cas no 219786-85-3 (Methyl 1-methyl-4-phenyl-1,4-dihydropyridine-3-carboxylate)

• Product Name: Methyl 1-methyl-4-phenyl-1,4-dihydropyridine-3-carboxylate
• CAS No: 219786-85-3
• Molecular Formula: C₁₄H₁₅NO₂
• Molecular Weight: 229.2744
• CID: 1089864
• PubChem ID: 15852854

Methyl 1-methyl-4-phenyl-1,4-dihydropyridine-3-carboxylate Properties

Names and Identifiers

• Methyl 1-methyl-4-phenyl-1,4-dihydropyridine-3-carboxylate
• methyl 1-methyl-4-phenyl-4H-pyridine-3-carboxylate
• 219786-85-3
• DTXSID30578883
• Methyl1-methyl-4-phenyl-1,4-dihydropyridine-3-carboxylate
• AKOS015966117

• InChIKey： UKKTVQVIAVVILG-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H15NO2/c1-15-9-8-12(11-6-4-3-5-7-11)13(10-15)14(16)17-2/h3-10,12H,1-2H3
• SMILES： CN1C=CC(C2=CC=CC=C2)C(=C1)C(=O)OC

Computed Properties

• Exact Mass: 229.11035
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 229.110278721g/mol
• Heavy Atom Count: 17
• Complexity: 340
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines